Cas no 2034564-13-9 (N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 2034564-13-9
• MF: C₁₈H₂₃N₃O₆S
• MW: 409.4567
• CID: 5353835
• Update Time: 2025-07-17

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide

• Inchi： 1S/C18H23N3O6S/c1-28(25,26)20-9-7-14(8-10-20)17(23)19-15(13-5-3-2-4-6-13)11-21-16(22)12-27-18(21)24/h2-6,14-15H,7-12H2,1H3,(H,19,23)
• InChI Key： WGCKYVRPNFLSIM-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C(N([H])C([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])N2C(=O)OC([H])([H])C2=O)=O)C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 705
• XLogP3: 0.3
• Topological Polar Surface Area: 122

Additional information on N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide

Comprehensive Analysis of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034564-13-9)

The compound N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide, identified by its CAS No. 2034564-13-9, has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, with its intricate structure featuring a 1,3-oxazolidin-2,4-dione core and a methanesulfonylpiperidine moiety, exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the search for novel small-molecule inhibitors and modulators has intensified, driven by advancements in computational chemistry and high-throughput screening. The structural complexity of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide suggests its potential as a scaffold for designing compounds with high selectivity and affinity. This aligns with the broader trend in medicinal chemistry, where researchers are increasingly focusing on multi-targeted therapies to address complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The 1,3-oxazolidin-2,4-dione fragment in this compound is particularly noteworthy, as it is a common pharmacophore found in several FDA-approved drugs. This moiety is known to confer stability and bioactivity, making it a valuable building block in drug design. Coupled with the methanesulfonylpiperidine group, which often enhances solubility and pharmacokinetic properties, this compound presents a promising candidate for further optimization. The integration of these features addresses key challenges in drug development, such as improving oral bioavailability and reducing off-target effects.

From a synthetic chemistry perspective, the preparation of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide involves multi-step reactions that highlight the importance of regioselective and stereoselective methodologies. The compound's synthesis often requires careful control of reaction conditions to achieve high yields and purity, which is critical for subsequent biological evaluation. This aspect resonates with the increasing emphasis on green chemistry and sustainable synthesis practices, as researchers seek to minimize waste and energy consumption.

The pharmacological potential of this compound is further underscored by its structural resemblance to known enzyme inhibitors and receptor ligands. Preliminary studies suggest that it may interact with key biological targets involved in inflammation and cell signaling pathways. This has sparked interest in its potential applications for conditions such as rheumatoid arthritis and chronic pain, where current therapies often suffer from limitations like tolerance and side effects. The compound's ability to modulate these pathways could offer a new avenue for developing safer and more effective treatments.

In the context of drug repurposing, N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide also holds promise. With the rising cost and time constraints of de novo drug development, repurposing existing compounds has become a strategic focus. The unique properties of this molecule make it a candidate for investigating new therapeutic indications, particularly in areas with unmet medical needs. This approach aligns with the broader shift toward translational research, where discoveries in the lab are rapidly advanced into clinical applications.

Another area of interest is the compound's potential role in combination therapies. Given the complexity of many diseases, combining multiple agents with complementary mechanisms of action has emerged as a viable strategy. The structural features of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide suggest it could synergize with other drugs to enhance efficacy or overcome resistance. This is particularly relevant in oncology, where combination regimens are often employed to target multiple pathways simultaneously.

In summary, N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034564-13-9) represents a compelling case study in modern drug discovery. Its intricate structure, combined with its potential biological activities, positions it as a valuable tool for researchers exploring new therapeutic avenues. As the field continues to evolve, compounds like this will play a pivotal role in addressing the challenges of precision medicine, sustainable synthesis, and innovative treatment strategies.